Cas no 5330-61-0 (Cyclohexene,1-(nitromethyl)-)

Cyclohexene,1-(nitromethyl)- structure
Product name:Cyclohexene,1-(nitromethyl)-
Cyclohexene,1-(nitromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexene,1-(nitromethyl)-
- 1-(Nitromethyl)cyclohex-1-ene
- 1-(nitromethyl)cyclohexene
- 1-nitromethyl-1-cyclohexene
- 1-Nitromethyl-cyclohexen
- 1-nitromethylcyclohexene
- cyclohex-1-enylnitromethane
- SCHEMBL9513888
- FT-0690737
- NSC-2500
- NSC2500
- DTXSID20201451
- 1-(nitro-methyl)-cyclohexene
- 1-(nitromethyl) cyclohexene
- 1-(nitromethyl)-1-cyclohexene
- NSC 2500
- 5330-61-0
-
- Inchi: InChI=1S/C7H11NO2/c9-8(10)6-7-4-2-1-3-5-7/h4H,1-3,5-6H2
- InChI Key: KEELANLBFIOZSH-UHFFFAOYSA-N
- SMILES: C1CCC(=CC1)C[N+](=O)[O-]
Computed Properties
- Exact Mass: 141.07900
- Monoisotopic Mass: 141.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8
Experimental Properties
- Density: 1.072
- Boiling Point: 109 °C
- Flash Point: 78.5°C
- Refractive Index: 1.489
- PSA: 45.82000
- LogP: 2.28670
Cyclohexene,1-(nitromethyl)- Security Information
- Hazard Statement: Harmful
Cyclohexene,1-(nitromethyl)- Customs Data
- HS CODE:2904209090
- Customs Data:
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Cyclohexene,1-(nitromethyl)- Related Literature
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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